N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N,N-diphenyl-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C17H15NO3/c19-17(16-13-20-11-12-21-16)18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,13H,11-12H2
• InChI Key: JFWQFFCTWNIACL-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=CO1)C(=O)N(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide, also known as DPD, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for a variety of applications, ranging from drug development to material science.

Mechanism of Action

N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been found to interact with the GABA-A receptor, which is a neurotransmitter receptor that plays a key role in the regulation of neuronal activity. By interacting with this receptor, N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide can modulate the activity of neurons and potentially have therapeutic effects.
Biochemical and Physiological Effects:
N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been found to have a variety of biochemical and physiological effects. In animal studies, N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been found to have anxiolytic and sedative effects, as well as anticonvulsant and muscle relaxant effects. N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has also been found to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has several advantages for use in lab experiments. It is a stable compound that is easy to handle and has a long shelf life. N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide also has a unique mechanism of action that makes it a potential candidate for the development of new drugs. However, there are also limitations to the use of N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide in lab experiments. It is a relatively expensive compound, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide. One area of research is in the development of new drugs based on the unique mechanism of action of N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide. Another area of research is in the development of new materials based on the properties of N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide. Finally, there is potential for further research into the biochemical and physiological effects of N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide, particularly in the treatment of inflammatory diseases.
Conclusion:
In conclusion, N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has a unique mechanism of action that makes it a potential candidate for the development of new drugs and has a variety of biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several promising future directions for research on N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide.

Scientific Research Applications

N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the development of new drugs. N,N-diphenyl-5,6-dihydro-1,4-dioxine-2-carboxamide has been found to have a unique mechanism of action that makes it a potential candidate for the development of new drugs to treat a variety of diseases.